Cas no 863586-61-2 (4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide
• CAS No: 863586-61-2
• MF: C₂₃H₂₄F₂N₄O₂S
• MW: 458.524070739746
• CID: 5892130
• PubChem ID: 4079117
• Update Time: 2025-10-30

4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide
• Benzenesulfonamide, 4-fluoro-N-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(3-pyridinyl)ethyl]-
• AKOS024596904
• HMS2245N24
• 863586-61-2
• SMR000016934
• 4-fluoro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]benzenesulfonamide
• MLS000102752
• F0688-0088
• CHEMBL1454192
• 4-fluoro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide
• 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide

• Inchi： 1S/C23H24F2N4O2S/c24-19-3-7-21(8-4-19)28-12-14-29(15-13-28)23(18-2-1-11-26-16-18)17-27-32(30,31)22-9-5-20(25)6-10-22/h1-11,16,23,27H,12-15,17H2
• InChI Key： XLDRZXPTUCQBBH-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C3=CC=C(F)C=C3)CC2)C2=CC=CN=C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 458.15880352g/mol
• Monoisotopic Mass: 458.15880352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 625.2±65.0 °C(Predicted)
• pka: 10.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide

Introduction to 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide (CAS No. 863586-61-2)

4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide, identified by its CAS number 863586-61-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule represents a convergence of fluorinated aromatic systems, piperazine-based scaffolds, and pyridine moieties, which collectively contribute to its unique chemical and pharmacological properties. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The structure of 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide incorporates a benzene ring substituted with a sulfonamide group at the 1-position. This sulfonamide moiety is flanked by an ethyl chain that extends into a piperazine ring, further connected to a phenyl group bearing a fluorine atom. Additionally, the ethyl chain terminates with a pyridine ring at the 3-position. This intricate arrangement of functional groups is designed to modulate interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atom in 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide plays a critical role in these properties, potentially influencing both the compound's solubility and its interaction with biological receptors. This has led to extensive research into fluorinated derivatives as candidates for treating various therapeutic indications.

The piperazine moiety is another key feature of this compound, known for its ability to engage with serotonin receptors and other neurotransmitter targets. Piperazine derivatives have been widely explored in the treatment of neurological disorders, including depression, anxiety, and schizophrenia. The presence of a 4-fluorophenyl group in the piperazine ring further enhances its pharmacological potential by increasing lipophilicity and improving receptor binding. These characteristics make 4-fluoro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yilethyl}benzene -1-sulfonamide a compelling candidate for further investigation in central nervous system (CNS) drug development.

Moreover, the pyridine ring at the terminal position of the ethyl chain introduces another layer of complexity to the molecule. Pyridine derivatives are well-documented for their role in various biological processes and have been successfully incorporated into numerous therapeutic agents. The specific positioning of this pyridine ring in 4-fluoro-N-{2 -4-(4-fluorophenyl)piperazin -1 -y l -2 -(pyridin -3 -yileth yl )benzene -1 -sulfonamide suggests that it may interact with specific enzymes or receptors involved in disease pathways, providing a rationale for its exploration as a pharmacological agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 863586 -61 -2 with biological targets. These tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging these technologies, scientists have been able to design derivatives with improved efficacy and reduced side effects. The multifaceted nature of 4-fluoro-N-{2 - 4 -( 4 -fluorophen yl ) piper azin -1 -y l - 2 -( py ridin e -3 -y ileth yl )be nze ne - 1-sulfona mide makes it an ideal candidate for such studies.

The sulfonamide group at the 1-position of the benzene ring is another critical functional moiety that contributes to the compound's pharmacological profile. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this group into 863586 -61 -2 may enhance its interaction with target proteins or enzymes, thereby modulating disease-related pathways. Further research is needed to fully elucidate the role of this sulfonamide moiety in the compound's overall activity.

In conclusion, 863586 -61 -2 represents a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of fluorinated aromatic systems, piperazine-based scaffolds, and pyridine moieties positions it as a valuable candidate for drug discovery efforts targeting neurological disorders and other therapeutic areas. With ongoing advancements in computational chemistry and molecular modeling techniques, 863586 -61 -- 62 holds significant potential as a lead compound or building block for novel therapeutics.